Cas no 1076198-95-2 (3-Benzyloxy6-2-(tert-Butyldimethylsilyloxy)ethylmethylaminopyridine)

• Product Name: 3-Benzyloxy6-2-(tert-Butyldimethylsilyloxy)ethylmethylaminopyridine
• CAS No: 1076198-95-2
• MF: C₂₁H₃₂N₂O₂Si
• MW: 372.576486587524
• CID: 1065128
• PubChem ID: 57369166
• Update Time: 2025-10-29

3-Benzyloxy6-2-(tert-Butyldimethylsilyloxy)ethylmethylaminopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy[6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylamino]pyridine
• N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-N-methyl-5-phenylmethoxypyridin-2-amine
• 5-(Benzyloxy)-N-(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl)-N-methylpyridin-2-amine
• J-001947
• DTXSID60724513
• 3-Benzyloxy{6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylamino}pyridine
• 5-(Benzyloxy)-N-(2-((tert-butyldimethylsilyl)oxy)ethyl)-N-methylpyridin-2-amine
• 1076198-95-2
• 3-Benzyloxy6-2-(tert-Butyldimethylsilyloxy)ethylmethylaminopyridine

• Inchi： 1S/C21H32N2O2Si/c1-21(2,3)26(5,6)25-15-14-23(4)20-13-12-19(16-22-20)24-17-18-10-8-7-9-11-18/h7-13,16H,14-15,17H2,1-6H3
• InChI Key： OUIKDKSONMPOEJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCN(C)C1C=CC(=CN=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.22300
• Monoisotopic Mass: 372.22330480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 34.59000
• LogP: 5.11860

Additional information on 3-Benzyloxy6-2-(tert-Butyldimethylsilyloxy)ethylmethylaminopyridine

Comprehensive Overview of 3-Benzyloxy-6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylaminopyridine (CAS No. 1076198-95-2)

The compound 3-Benzyloxy-6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylaminopyridine (CAS No. 1076198-95-2) is a highly specialized chemical entity with significant relevance in pharmaceutical research and organic synthesis. Its unique structure, featuring a benzyloxy group and a tert-butyldimethylsilyl (TBDMS) protected hydroxyethyl side chain, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its potential applications in drug discovery, particularly in the modulation of kinase inhibitors and other therapeutic targets.

In recent years, the demand for silyl-protected intermediates like 3-Benzyloxy-6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylaminopyridine has surged, driven by advancements in medicinal chemistry and peptide synthesis. The TBDMS group is widely recognized for its stability under various reaction conditions, making it a preferred choice for protecting hydroxyl functionalities. This compound’s versatility aligns with current trends in high-throughput screening and fragment-based drug design, where precise molecular modifications are critical.

One of the most frequently asked questions about CAS No. 1076198-95-2 revolves around its synthetic utility. The compound’s pyridine core serves as a scaffold for constructing heterocyclic derivatives, which are pivotal in designing small-molecule therapeutics. Additionally, the benzyloxy moiety offers a handle for further functionalization, enabling chemists to explore diverse pharmacological profiles. This adaptability has made it a subject of interest in AI-driven drug discovery platforms, where computational models predict its interactions with biological targets.

From a commercial perspective, 3-Benzyloxy-6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylaminopyridine is often sourced by laboratories engaged in custom synthesis and contract research organizations (CROs). Its role in protecting group chemistry is particularly noteworthy, as it facilitates multi-step syntheses without compromising yield or purity. The compound’s stability under acidic and basic conditions further enhances its appeal for parallel synthesis and combinatorial chemistry applications.

Environmental and regulatory considerations also play a role in the compound’s usage. Unlike some volatile or hazardous reagents, 3-Benzyloxy-6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylaminopyridine is typically handled under standard laboratory conditions, minimizing risks associated with chemical waste. This aligns with the growing emphasis on green chemistry principles, where researchers prioritize sustainable and efficient synthetic routes.

In summary, 3-Benzyloxy-6-[2-(tert-Butyldimethylsilyloxy)ethyl]methylaminopyridine (CAS No. 1076198-95-2) stands out as a multifaceted tool in modern organic and medicinal chemistry. Its structural features, combined with its synthetic flexibility, make it indispensable for researchers exploring new drug candidates and biologically active compounds. As the field evolves, this compound is likely to remain a cornerstone in the toolkit of chemists and pharmacologists worldwide.